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Compound of Interest

Compound Name: KY-226

Cat. No.: B608404

This guide provides a comprehensive comparison of the protein tyrosine phosphatase 1B
(PTP1B) inhibitor, KY-226, with other notable alternatives. It is designed for researchers,
scientists, and drug development professionals, offering objective comparisons supported by
experimental data to aid in the evaluation of PTP1B inhibitors for therapeutic development.

Introduction to PTP1B as a Therapeutic Target

Protein tyrosine phosphatase 1B (PTP1B) is a key enzyme that negatively regulates insulin
and leptin signaling pathways.[1][2] It does so by dephosphorylating the insulin receptor (IR),
its substrates (like IRS-1), and the leptin receptor-associated kinase, JAK2.[3][4][5]
Consequently, inhibition of PTP1B is considered a promising therapeutic strategy for treating
type 2 diabetes and obesity.[1][6] An effective PTP1B inhibitor is expected to enhance insulin
and leptin sensitivity, leading to improved glucose homeostasis and potential weight reduction.

Comparative Analysis of PTP1B Inhibitors

KY-226 is a potent, selective, and orally active allosteric inhibitor of PTP1B.[7] This guide
compares its performance with three other PTP1B inhibitors: Trodusquemine (MSI-1436),
DPM-1001, and Ertiprotafib. These compounds were selected based on their different
mechanisms of action, stages of development, and available data.

Data Presentation

The following tables summarize the key quantitative data for KY-226 and its comparators.
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Table 1: In Vitro Biochemical Comparison of PTP1B Inhibitors

Trodusquemin

Feature KY-226 DPM-1001 Ertiprotafib
e (MSI-1436)
1.6-29 uM
100 nM (after 30
0.25-0.28 uM[7] ] (assay
IC50 Value ~1 uM[10][11] min pre-
[819] ) ) dependent)[5]
incubation)[1][12]
[13]
) Allosteric, Non- Allosteric, Non-
] Allosteric, Non- - B Non-
Mechanism N competitive[10] competitive[1] N
competitive[7][8] competitive[14]
[11] [12]
Also inhibits IKK-
_ B (IC50: 400 nM)
Selective, no ~200-fold ) ]
o ) ) Selective over and is a dual
Selectivity PPARYy agonist selective over _
o TCPTP[12] PPARa/ agonist
activity[7][8] TCPTP[11]
(EC50: ~1 uM)
[13][15]
Orally
Oral ) Not orally ) )
] o Orally active[7] ) ] bioavailable[1] N/A
Bioavailability bioavailable

[12]

Table 2: Summary of In Vivo Effects of PTP1B Inhibitors in Preclinical Models
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Trodusquemin

Feature KY-226 DPM-1001 Ertiprotafib
e (MSI-1436)
db/db mice, Diet-induced o
) ) ] Diet-induced
) High-fat diet- obese mice, ) fa/fa rats, ob/ob

Animal Model(s) ] ] obese mice[1] )

induced obese ob/ob mice, [12] mice[13][16]

mice[8][9] db/db mice[10]

Effect on Body
Weight

Decreased body

weight gain and

Causes fat-

specific weight

Leads to ~5%

decrease in body

No significant

change in body

fat volume[8][9] loss[11] weight[1] weight
Reduced plasma Improved )
Normalized
glucose and Rescues glucose
Effect on ] ) plasma glucose
HbAlc; improved hyperglycemia[l tolerance and ] ]
Glucose ) ) and insulin
glucose 0] insulin
e levels[15][16]
tolerance[7][9] sensitivity[1]
Reduced Reduced
o Reduced plasma triglyceride and triglyceride and
Effect on Lipids N/A

triglycerides|[9] free fatty acid free fatty acid
levels[13] levels[13]
Increased pIR
and pAktin
liver/muscle; Enhanced insulin
) ) ) Enhances insulin )
Signaling Effects  increased ) ] and leptin N/A
) signaling[10] ) ]
pSTAT3in signaling[12]
hypothalamus[7]
[8]

Mandatory Visualization

The diagrams below illustrate key biological and experimental frameworks relevant to the
validation of PTP1B inhibitors.
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Caption: PTP1B negatively regulates insulin and leptin signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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226]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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